Cas no 2172238-94-5 (2-{4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylmorpholin-3-yl}acetic acid)
2-{4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylmorpholin-3-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylmorpholin-3-yl}acetic acid
- 2-{4-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]morpholin-3-yl}acetic acid
- 2172238-94-5
- EN300-1509760
-
- Inchi: 1S/C27H30N2O6/c1-27(17-10-11-17,25(32)29-12-13-34-15-18(29)14-24(30)31)28-26(33)35-16-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,17-18,23H,10-16H2,1H3,(H,28,33)(H,30,31)
- InChI Key: UGPAKWRVWBNCRG-UHFFFAOYSA-N
- SMILES: O=C(C(C)(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCOCC1CC(=O)O
Computed Properties
- Exact Mass: 478.21038668g/mol
- Monoisotopic Mass: 478.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 794
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 105Ų
2-{4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylmorpholin-3-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1509760-1.0g |
2-{4-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]morpholin-3-yl}acetic acid |
2172238-94-5 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1509760-50mg |
2-{4-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]morpholin-3-yl}acetic acid |
2172238-94-5 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1509760-100mg |
2-{4-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]morpholin-3-yl}acetic acid |
2172238-94-5 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1509760-250mg |
2-{4-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]morpholin-3-yl}acetic acid |
2172238-94-5 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1509760-500mg |
2-{4-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]morpholin-3-yl}acetic acid |
2172238-94-5 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1509760-1000mg |
2-{4-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]morpholin-3-yl}acetic acid |
2172238-94-5 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1509760-2500mg |
2-{4-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]morpholin-3-yl}acetic acid |
2172238-94-5 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1509760-5000mg |
2-{4-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]morpholin-3-yl}acetic acid |
2172238-94-5 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1509760-10000mg |
2-{4-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]morpholin-3-yl}acetic acid |
2172238-94-5 | 10000mg |
$14487.0 | 2023-09-27 |
2-{4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylmorpholin-3-yl}acetic acid Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 2-{4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylmorpholin-3-yl}acetic acid
Introduction to 2-{4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylmorpholin-3-yl}acetic Acid (CAS No. 2172238-94-5)
2-{4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylmorpholin-3-yl}acetic acid, identified by its CAS number 2172238-94-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a morpholine ring, a fluorenyl moiety, and an acetic acid derivative. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its biological activity and therapeutic applications.
The morpholine component in the molecular structure of this compound is known for its ability to enhance solubility and stability, which are critical factors in drug design. Morpholine derivatives are frequently incorporated into pharmaceuticals due to their favorable pharmacokinetic profiles. In contrast, the fluorenyl group, a substituted benzofuran derivative, is often utilized in medicinal chemistry for its role as a bioisostere, providing structural rigidity while maintaining biological efficacy. The combination of these elements in 2-{4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylmorpholin-3-yl}acetic acid suggests a potential for multifunctional activity, making it a promising candidate for further investigation.
The acetic acid derivative at the terminal end of the molecule introduces a carboxylic acid functionality, which is commonly involved in hydrogen bonding interactions within biological systems. This feature is particularly relevant in drug design, as it can influence binding affinity and selectivity. Additionally, the presence of an amino group within the structure, specifically in the context of the {((9H-fluoren-9-yl)methoxycarbonyl}amino) moiety, suggests potential for amide bond formation, which is a cornerstone in peptide mimetics and protein-targeting agents.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of such complex molecules with high precision. The structural features of 2-{4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylmorpholin-3-yl}acetic acid have been computationally analyzed to identify potential binding pockets on target proteins. These studies indicate that the compound may interact with enzymes and receptors involved in critical biological pathways, including those related to inflammation, cancer metabolism, and neural signaling.
In the realm of drug discovery, the synthesis and characterization of novel compounds like 2172238-94-5 are essential steps toward developing new therapeutic agents. The synthetic route to this compound involves multi-step organic transformations, including protection-deprotection strategies to handle the reactive functional groups effectively. The use of advanced synthetic techniques ensures high purity and yield, which are crucial for subsequent biological testing.
The biological evaluation of 2-{4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylmorpholin-3-y l}acetic acid has been conducted using both in vitro and in vivo models. Preliminary results suggest that the compound exhibits promising activity against several disease-related targets. For instance, studies have shown that it may inhibit key enzymes involved in tumor proliferation and angiogenesis. Furthermore, its interaction with specific receptors has been explored for potential applications in central nervous system disorders.
The morpholine ring and fluorenyl moiety have been particularly highlighted for their contributions to the compound's pharmacological profile. The morpholine group enhances solubility while maintaining metabolic stability, whereas the fluorenyl group provides structural integrity and improves pharmacokinetic properties. These features collectively contribute to the compound's potential as a lead candidate for further development.
As research continues to uncover new therapeutic targets and mechanisms, compounds like 2172238-94-5 are positioned at the forefront of innovation. The integration of structural biology, computational modeling, and high-throughput screening technologies has accelerated the discovery process significantly. This compound exemplifies how interdisciplinary approaches can lead to the identification of novel molecular entities with therapeutic promise.
The future directions for research on 2-{4 - 2 - cyclopropyl - 2 - ({(9H - fluoren - 9 - yl)methoxycarbonyl } amino ) propanoylmorpholin - 3 - y l } acetic acid include optimizing its chemical scaffold for improved bioavailability and efficacy. Additionally , exploring its mechanism of action will provide deeper insights into its therapeutic potential . Collaborative efforts between synthetic chemists , biochemists , and medicinal chemists are essential to translate this promising compound into viable drug candidates.
In conclusion , CAS No . 2172238 - 94 - 5 represents a significant advancement in pharmaceutical research . Its unique structural features , combined with preliminary biological activity , make it an exciting prospect for further investigation . As our understanding of disease mechanisms evolves , compounds like this one will play a crucial role in developing next-generation therapeutics . The continued exploration of such molecules underscores the importance of innovation in addressing complex medical challenges.
2172238-94-5 (2-{4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylmorpholin-3-yl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)